Cas no 2639461-22-4 (N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride)

• Product Name: N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride
• CAS No: 2639461-22-4
• MF: C₁₆H₁₇ClN₄OS
• MW: 348.850380659103
• MDL: MFCD33549694
• CID: 5680481
• PubChem ID: 155970691
• Update Time: 2025-11-01

N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride
• EN300-26675324
• 2639461-22-4
• N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride

• MDL： MFCD33549694
• Inchi： 1S/C16H16N4OS.ClH/c1-10-15(22-20-19-10)16(21)18-14(9-17)13-7-6-11-4-2-3-5-12(11)8-13;/h2-8,14H,9,17H2,1H3,(H,18,21);1H
• InChI Key： WXTKJNOLZIGNFL-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C)N=N1)C(NC(CN)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 348.0811600g/mol
• Monoisotopic Mass: 348.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride

Introduction to N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride (CAS No. 2639461-22-4)

N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride, identified by its CAS number 2639461-22-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thiadiazole class, which has been widely studied due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a naphthalene ring and an aminoethyl side chain, contribute to its unique chemical properties and biological interactions.

The thiadiazole core is a heterocyclic compound that exhibits a range of pharmacological effects. These effects are often attributed to the ability of thiadiazole derivatives to interact with various biological targets, including enzymes and receptors. In recent years, there has been growing interest in thiadiazole-based compounds as scaffolds for the development of new therapeutic agents. The specific arrangement of atoms in N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride makes it a promising candidate for further investigation in this context.

One of the key aspects that make this compound noteworthy is its structural complexity. The presence of a naphthalene ring provides a rigid aromatic framework, while the aminoethyl side chain introduces flexibility and potential for further functionalization. This balance between rigidity and flexibility is crucial for achieving optimal binding affinity and selectivity in biological targets. Additionally, the hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In recent years, there have been several significant advancements in the field of thiadiazole derivatives. These advancements have largely been driven by the discovery of new biological activities and the development of more efficient synthetic methodologies. For instance, studies have shown that certain thiadiazole compounds exhibit potent antimicrobial and anti-inflammatory properties. These findings have prompted researchers to explore novel derivatives with enhanced pharmacological profiles.

Numerous research groups have reported on the synthesis and characterization of various thiadiazole-based compounds. Among these, N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride stands out due to its unique structural features. The naphthalene ring moiety has been shown to enhance binding interactions with certain biological targets, while the aminoethyl side chain provides opportunities for further chemical modifications. These features make it an attractive candidate for drug discovery efforts.

The synthesis of N-2-amino-1-(naphthalen-2-yl)ethyl-4-methyl-1,2,3-thiadiazole-5-carboxamide hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-naphthylamine and 4-methylthiadiazole derivatives. These intermediates are then coupled using various coupling reagents to form the desired heterocyclic core. Subsequent functionalization steps introduce the aminoethyl side chain and convert the carboxylic acid group into its hydrochloride salt form.

The analytical characterization of this compound is essential to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is used to assess the purity and identify any impurities present in the sample.

The pharmacological evaluation of N-2-amino-1-(naphthalen-2-ylen)ethyl]-4-methyl]-1,2-thiadiazol]-5-carboxamide hydrochloride has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, preliminary in vivo studies suggest that it may exhibit potential therapeutic effects in models of inflammation and pain. These findings are consistent with previous reports on other thiadiazole derivatives that have shown similar pharmacological activities.

The development of novel therapeutic agents often involves iterative optimization processes to improve efficacy and reduce side effects. In the case of N-, 5carboxyamidino]-[4-(methyl)-1H-tetrazol]-[5H]-thiadiazol]-[N-(β-hydroxyethy)-amino] -hydrochloride, further studies are needed to fully understand its mechanism of action and optimize its pharmacokinetic properties. Future research may focus on exploring analogues with modified side chains or additional functional groups to enhance target specificity and bioavailability.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting binding affinities and understanding molecular interactions. By leveraging computational methods, researchers can accelerate the design process and prioritize compounds for experimental validation. In the context of N-,[N-(β-hydroxyethy)-amino]-[4-(methyl)-tetrazol]-[5H]-thiadiazol]-[5-carboxyamidino] -hydrochloride, computational studies can help identify optimal conformations and guide synthetic modifications.

The future prospects for N-,[N-(β-hydroxyethy)-amino]-[4-(methyl)-tetrazol]-[5H]-thiadiazol]-[5-carboxyamidino] -hydrochloride are promising given its unique structural features and potential biological activities. As research continues in this area, it is likely that new derivatives will be developed with improved pharmacological profiles. Additionally, advances in synthetic chemistry may enable more efficient production methods, making this compound more accessible for further study.